![molecular formula C20H21N3O4 B2594146 2-amino-6-(2-methoxyethyl)-4-(3-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile CAS No. 882361-36-6](/img/structure/B2594146.png)
2-amino-6-(2-methoxyethyl)-4-(3-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Description
2-amino-6-(2-methoxyethyl)-4-(3-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis Techniques
Synthesis and Structural Analysis
Researchers have developed methods to synthesize and analyze structurally similar pyrano[3,2-c]pyridine derivatives, utilizing techniques like X-ray crystallography. Such methods are fundamental in determining the crystal structures of active compounds, paving the way for their potential applications in various fields, including material science and pharmacology (J. Ganapathy et al., 2015).
Catalytic Applications
Nano-Catalysts for Synthesis
Research into nano-catalysts such as Nano-Ni-4MSP2 has shown their effectiveness in synthesizing structurally similar compounds. These catalysts facilitate the one-pot, three-component synthesis of complex molecules, suggesting that similar strategies could be applied to the synthesis of the compound , potentially leading to novel applications in chemical synthesis and material science (H. Goudarziafshar et al., 2021).
Material Science Applications
Optical and Quantum Electronics
Compounds with pyrazolo[4,3-b]pyridine derivatives have been studied for their thermal stability and polycrystalline structure, with implications in thin film deposition and optoelectronic device fabrication. This suggests the potential for our compound to be explored within similar contexts, possibly contributing to advancements in electronic and photovoltaic materials (E. El-Menyawy et al., 2019).
Corrosion Inhibition
Corrosion Inhibition for Mild Steel
Derivatives of pyrano[2,3-c]pyrazole have been investigated for their efficacy as corrosion inhibitors for mild steel in acidic solutions. Given the structural similarity, researching the corrosion inhibition properties of 2-amino-6-(2-methoxyethyl)-4-(3-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile could yield new insights into protective coatings and materials engineering (M. Yadav et al., 2016).
Properties
IUPAC Name |
2-amino-6-(2-methoxyethyl)-4-(3-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-12-9-16-18(20(24)23(12)7-8-25-2)17(15(11-21)19(22)27-16)13-5-4-6-14(10-13)26-3/h4-6,9-10,17H,7-8,22H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDGPHOVWPJIFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)OC)C(=O)N1CCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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